Cas no 760171-71-9 ((S)-1-(3-Bromophenyl)propan-1-amine)
760171-71-9 structure
Product Name:(S)-1-(3-Bromophenyl)propan-1-amine
CAS No:760171-71-9
MF:C9H12BrN
MW:214.102281570435
MDL:MFCD06761999
CID:2184391
PubChem ID:58250192
Update Time:2024-10-27
(S)-1-(3-Bromophenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(3-bromophenyl)propylamine
- (S)-1-(3-Bromophenyl)propan-1-amine
- (1S)-1-(3-bromophenyl)propan-1-amine
- Benzenemethanamine, 3-bromo-alpha-ethyl-, (alphaS)-
- MFCD06761999
- N10952
- AKOS017357350
- BS-17492
- DB-309656
- SCHEMBL2401019
- CS-0150038
- 760171-71-9
-
- MDL: MFCD06761999
- Inchi: 1S/C9H12BrN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3/t9-/m0/s1
- InChI Key: MDAOMTRNTRIGOV-VIFPVBQESA-N
- SMILES: BrC1=CC=CC(=C1)[C@H](CC)N
Computed Properties
- Exact Mass: 213.01531g/mol
- Monoisotopic Mass: 213.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2.4
(S)-1-(3-Bromophenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE846-250mg |
(S)-1-(3-Bromophenyl)propan-1-amine |
760171-71-9 | 95+% | 250mg |
4581CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE846-100mg |
(S)-1-(3-Bromophenyl)propan-1-amine |
760171-71-9 | 95+% | 100mg |
2087CNY | 2021-05-07 | |
| eNovation Chemicals LLC | D513434-10g |
(1S)-1-(3-BROMOPHENYL)PROPYLAMINE |
760171-71-9 | 95% | 10g |
$2280 | 2024-05-24 | |
| Alichem | A019123453-10g |
(S)-1-(3-Bromophenyl)propan-1-amine |
760171-71-9 | 97% | 10g |
$1585.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE846-200mg |
(S)-1-(3-Bromophenyl)propan-1-amine |
760171-71-9 | 95+% | 200mg |
2870.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YE846-50mg |
(S)-1-(3-Bromophenyl)propan-1-amine |
760171-71-9 | 95+% | 50mg |
1146.0CNY | 2021-07-14 | |
| eNovation Chemicals LLC | Y1224264-1g |
(S)-1-(3-Bromophenyl)propan-1-amine |
760171-71-9 | 95% | 1g |
$1200 | 2024-06-03 | |
| Aaron | AR00GAWM-100mg |
(1S)-1-(3-BROMOPHENYL)PROPYLAMINE |
760171-71-9 | 95% | 100mg |
$20.00 | 2025-02-11 | |
| Aaron | AR00GAWM-250mg |
(1S)-1-(3-BROMOPHENYL)PROPYLAMINE |
760171-71-9 | 95% | 250mg |
$48.00 | 2025-02-11 | |
| Aaron | AR00GAWM-1g |
(1S)-1-(3-BROMOPHENYL)PROPYLAMINE |
760171-71-9 | 95% | 1g |
$186.00 | 2025-02-11 |
(S)-1-(3-Bromophenyl)propan-1-amine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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